Cas no 1000342-70-0 (4-Amino-6-bromo-3-iodo (1H)Indazole)

• Product Name: 4-Amino-6-bromo-3-iodo (1H)Indazole
• CAS No: 1000342-70-0
• MF: C₇H₅BrIN₃
• MW: 337.943172216415
• CID: 1124440
• PubChem ID: 24729475
• Update Time: 2025-11-02

4-Amino-6-bromo-3-iodo (1H)Indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-iodo-1h-indazol-4-amine
• 4-AMINO-6-BROMO-3-IODO (1H)INDAZOLE
• 6-bromo-3-iodo-2H-indazol-4-amine
• 1000342-70-0
• 1H-Indazol-4-amine, 6-bromo-3-iodo-
• 4-Amino-6-bromo-3-iodo (1H)Indazole

• Inchi： 1S/C7H5BrIN3/c8-3-1-4(10)6-5(2-3)11-12-7(6)9/h1-2H,10H2,(H,11,12)
• InChI Key： VFOGKUSPCFGRSB-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(=CC2=NN1)Br)N

Computed Properties

• Exact Mass: 336.87116g/mol
• Monoisotopic Mass: 336.87116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.94g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-Amino-6-bromo-3-iodo (1H)Indazole

Chemical Profile of 4-Amino-6-bromo-3-iodo (1H)Indazole (CAS No. 1000342-70-0)

4-Amino-6-bromo-3-iodo (1H)Indazole, identified by its Chemical Abstracts Service number 1000342-70-0, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential biological activities. This indazole derivative, characterized by the presence of amino, bromo, and iodo substituents, serves as a valuable scaffold for the development of novel pharmaceutical agents.

The structural motif of 4-amino-6-bromo-3-iodo (1H)indazole consists of a benzene ring fused to a pyrazole ring, with the amino group at the 4-position, a bromine atom at the 6-position, and an iodine atom at the 3-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical modification and biological evaluation.

In recent years, there has been a surge in research focused on indazole derivatives due to their demonstrated efficacy in various therapeutic areas. The combination of nitrogen-rich heterocycles with halogen atoms has been particularly fruitful in generating compounds with enhanced binding affinity and selectivity. Specifically, the amino group at the 4-position provides a site for hydrogen bonding interactions, while the bromine and iodine atoms serve as handles for further functionalization via cross-coupling reactions.

One of the most compelling aspects of 4-amino-6-bromo-3-iodo (1H)indazole is its potential as a precursor in the synthesis of more complex pharmacophores. The halogenated indazole scaffold is particularly amenable to palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which allow for the introduction of diverse aryl or vinyl groups. These modifications can fine-tune the pharmacological properties of the compound, leading to derivatives with improved solubility, bioavailability, and target engagement.

Recent studies have highlighted the biological significance of indazole derivatives in oncology research. The structural features of 4-amino-6-bromo-3-iodo (1H)indazole suggest potential interactions with kinases and other enzymes implicated in cancer progression. For instance, modifications at the 3-position with electron-withdrawing groups can enhance binding to tyrosine kinase domains, making this compound a promising lead for developing kinase inhibitors. Furthermore, computational modeling studies have indicated that halogenated indazoles exhibit favorable binding modes within active sites of target proteins, reinforcing their therapeutic potential.

The synthesis of 4-amino-6-bromo-3-iodo (1H)indazole typically involves multi-step organic transformations starting from commercially available indazole precursors. A common synthetic route includes bromination at the 6-position followed by iodination at the 3-position, with subsequent introduction of the amino group via nucleophilic substitution or reductive amination. The precise regioselectivity of these reactions is critical to obtaining the desired product in high yield and purity.

In terms of pharmaceutical applications, 4-amino-6-bromo-3-iodo (1H)indazole has been explored as an intermediate in the development of antimicrobial agents. The presence of multiple nitrogen atoms enhances its ability to interact with bacterial enzymes and DNA gyrase inhibitors. Preliminary screening studies have shown that certain derivatives exhibit potent activity against Gram-negative bacteria, suggesting their utility in combating antibiotic-resistant strains.

The role of halogen atoms in medicinal chemistry cannot be overstated. In 4-amino-6-bromo-3-iodo (1H)indazole, both bromine and iodine contribute to lipophilicity while also serving as anchors for further derivatization. This dual functionality allows chemists to design molecules with tailored physicochemical properties optimal for oral administration or targeted delivery systems.

Advances in synthetic methodologies have further expanded the synthetic toolbox for indazole derivatives like 4-amino-6-bromo-3-iodo (1H)indazole. Transition-metal-catalyzed reactions now enable rapid construction of complex indazole scaffolds within shorter reaction times compared to traditional methods. Additionally, flow chemistry approaches have been employed to improve scalability and reproducibility in large-scale synthesis.

The growing interest in structure-based drug design has prompted researchers to investigate how subtle modifications at specific positions on 4-amino-6-bromo-3-iodo (1H)indazole can modulate its biological activity. For example, replacing one halogen atom with another or introducing bulky groups at adjacent positions can significantly alter binding kinetics without compromising potency against disease targets.

Economic feasibility is another critical factor when evaluating compounds like 4-amino-6-bromo-3-iodo (1H)indazole for industrial development. The availability of starting materials and synthetic intermediates must be considered alongside environmental impact assessments during process optimization efforts aimed at reducing waste generation while maintaining high yields throughout production chains.

The future direction for research involving 4-amino-(CAS No.)1000342(1H)-indazolesuggests continued exploration into their applications beyond oncology towards neurological disorders where dysregulated kinase activity plays a central role etiology pathogenesis these conditions remain understudied despite growing evidence supporting their relevance treating neurodegenerative diseases